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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513

This technical guide provides a comprehensive overview of the boiling point and density of
dichlorodiethylsilane (C2sH10CI2Si). It is intended for researchers, scientists, and professionals
in drug development and materials science who utilize organosilicon compounds. This
document details the physical constants, experimental protocols for their determination, and
the role of this compound as a chemical intermediate.

Physical Properties of Dichlorodiethylsilane

Dichlorodiethylsilane is a colorless liquid with a pungent odor.[1][2] It is a key precursor in the
synthesis of various organosilicon compounds, including silicone polymers.[1] Accurate
knowledge of its physical properties, such as boiling point and density, is crucial for handling,
process design, and quality control.

The boiling point and density of dichlorodiethylsilane have been reported across various
sources. The data is summarized below for easy comparison.
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Physical Property Value Conditions Reference(s)
Boiling Point 125-131 °C at 1 atm (760 mm Hg)  [3]
128 °C at 1 atm (760 mm Hg) [2]

129 °C (decomposes) atlatm (760 mm Hg)  [1]

Density 1.05 g/mL at 25 °C [3]
1.0504 g/cm3 at 20 °C [1][4]

1.0538 g/cm3 at 20 °C [2]

1.05 g/cm? at 68 °F (20 °C) [1][4]

Experimental Protocols for Property Determination

The following sections detail standard laboratory procedures for determining the boiling point
and density of a liquid compound like dichlorodiethylsilane.

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[5] A precise method for its determination is through simple distillation,
which is also a purification technique.[6]

Methodology:

o Apparatus Assembly: A simple distillation apparatus is assembled using a round-bottomed
flask (distilling flask), a condenser, a receiving flask, a thermometer, and a heat source (e.g.,
a heating mantle or sand bath).

o Sample Preparation: The distilling flask is charged with at least 5 mL of
dichlorodiethylsilane and a few boiling chips or a magnetic stir bar to ensure smooth
boiling.

o Thermometer Placement: The thermometer is positioned so that the top of its bulb is level
with the bottom of the side-arm leading to the condenser. This ensures the thermometer
measures the temperature of the vapor as it passes into the condenser, not the superheated
liquid.
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o Heating and Distillation: The liquid is gently heated. As it boils, the vapor rises, surrounds the
thermometer bulb, and flows into the condenser where it cools and liquefies, collecting in the
receiving flask.

o Data Recording: The temperature is monitored throughout the distillation. The boiling point is
recorded as the stable temperature reading on the thermometer while the bulk of the liquid is
actively distilling.

o Pressure Correction: The atmospheric pressure is recorded at the time of the experiment.
Since the boiling point is pressure-dependent, a correction may be necessary to normalize
the value to standard pressure (760 mm Hg).

Density is an intrinsic property defined as the mass of a substance per unit volume. For liquids,
a pycnometer (a flask with a precise, known volume) is commonly used for accurate density
measurements.

Methodology:

e Preparation: A clean, dry pycnometer is weighed accurately on an analytical balance. This
mass is recorded as ma.

o Sample Filling: The pycnometer is carefully filled with dichlorodiethylsilane. The ground-
glass stopper, which has a fine capillary, is inserted, forcing any excess liquid out and
ensuring the volume is precisely that of the pycnometer. The outside of the pycnometer is
wiped clean and dry.

» Weighing with Sample: The pycnometer filled with the sample is weighed. This mass is
recorded as ma.

o Calibration with Water: The process is repeated using a reference substance of known
density, typically deionized water. The pycnometer is emptied, cleaned, dried, filled with
water, and weighed again. This mass is recorded as ms. The temperature of the water is also
recorded.

e Calculation:

o The mass of the dichlorodiethylsilane sample is (mz - m1).
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o The mass of the water is (ms - m1).

o The volume of the pycnometer (V) is calculated using the known density of water
(p_water) at the measured temperature: V= (ms - m1 )/ p_water.

o The density of the dichlorodiethylsilane (p_sample) is then calculated: p_sample = ( mz -
mi)/V.

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of experimental
processes and chemical relationships.
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Caption: Workflow for Boiling Point Determination via Distillation.
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Caption: Workflow for Density Determination using a Pycnometer.
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Dichlorodiethylsilane is a versatile building block in organosilicon chemistry. Its primary use is
as a monomer and intermediate for the synthesis of more complex silicon-containing
molecules. The silicon-chlorine bonds are reactive and susceptible to nucleophilic substitution,
making it a valuable precursor.[1]
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Caption: Logical Relationship of Dichlorodiethylsilane as a Precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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